Cas no 2137738-99-7 ([1-(3,3-dimethylcyclohexyl)-1H-1,2,3-triazol-4-yl]methanamine)

[1-(3,3-Dimethylcyclohexyl)-1H-1,2,3-triazol-4-yl]methanamine is a structurally distinct cyclohexyl-substituted triazole derivative with potential applications in pharmaceutical and agrochemical research. Its key advantages include a rigid cyclohexyl backbone, which enhances stereochemical stability, and a functionalized triazole core that offers versatile reactivity for further derivatization. The primary amine group at the 4-position enables facile conjugation or modification, making it a valuable intermediate in drug discovery and material science. The 3,3-dimethyl substitution on the cyclohexyl ring contributes to steric hindrance, potentially improving metabolic stability in bioactive compounds. This compound's balanced lipophilicity and modular structure make it a promising scaffold for developing targeted molecules with optimized physicochemical properties.
[1-(3,3-dimethylcyclohexyl)-1H-1,2,3-triazol-4-yl]methanamine structure
2137738-99-7 structure
Product Name:[1-(3,3-dimethylcyclohexyl)-1H-1,2,3-triazol-4-yl]methanamine
CAS No:2137738-99-7
MF:C11H20N4
MW:208.303301811218
CID:6148007
PubChem ID:165450685
Update Time:2025-10-12

[1-(3,3-dimethylcyclohexyl)-1H-1,2,3-triazol-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

    • EN300-703811
    • [1-(3,3-dimethylcyclohexyl)-1H-1,2,3-triazol-4-yl]methanamine
    • 2137738-99-7
    • Inchi: 1S/C11H20N4/c1-11(2)5-3-4-10(6-11)15-8-9(7-12)13-14-15/h8,10H,3-7,12H2,1-2H3
    • InChI Key: HMYSXBIKPKSIQM-UHFFFAOYSA-N
    • SMILES: N1(C=C(CN)N=N1)C1CCCC(C)(C)C1

Computed Properties

  • Exact Mass: 208.16879665g/mol
  • Monoisotopic Mass: 208.16879665g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 56.7Ų

[1-(3,3-dimethylcyclohexyl)-1H-1,2,3-triazol-4-yl]methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-703811-1.0g
[1-(3,3-dimethylcyclohexyl)-1H-1,2,3-triazol-4-yl]methanamine
2137738-99-7
1g
$0.0 2023-06-07

Additional information on [1-(3,3-dimethylcyclohexyl)-1H-1,2,3-triazol-4-yl]methanamine

Comprehensive Overview of [1-(3,3-dimethylcyclohexyl)-1H-1,2,3-triazol-4-yl]methanamine (CAS No. 2137738-99-7)

The compound [1-(3,3-dimethylcyclohexyl)-1H-1,2,3-triazol-4-yl]methanamine, identified by its CAS No. 2137738-99-7, is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and material science. Its molecular framework combines a 1,2,3-triazole core with a 3,3-dimethylcyclohexyl substituent, offering a versatile platform for further functionalization. Researchers are particularly intrigued by its potential applications in drug discovery, given the 1,2,3-triazole moiety's ability to participate in hydrogen bonding and its metabolic stability.

In recent years, the demand for triazole-based compounds has surged, driven by their widespread use in pharmaceuticals, agrochemicals, and advanced materials. The [1-(3,3-dimethylcyclohexyl)-1H-1,2,3-triazol-4-yl]methanamine stands out due to its balanced lipophilicity and steric properties, making it a promising candidate for central nervous system (CNS) targeting or enzyme inhibition. Its CAS No. 2137738-99-7 is frequently searched in academic and industrial databases, reflecting its growing relevance in synthetic chemistry.

One of the most compelling aspects of this compound is its compatibility with click chemistry, a technique widely adopted for rapid and efficient molecular assembly. The 1,2,3-triazole ring can be easily synthesized via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a method that aligns with modern green chemistry principles. This feature has positioned [1-(3,3-dimethylcyclohexyl)-1H-1,2,3-triazol-4-yl]methanamine as a valuable building block for high-throughput screening and combinatorial chemistry.

From a pharmacological perspective, the methanamine group in this compound offers opportunities for derivatization into amides, sulfonamides, or other bioisosteres, enhancing its drug-likeness. Computational studies suggest that the 3,3-dimethylcyclohexyl moiety could improve membrane permeability, a critical factor for oral bioavailability. These attributes have sparked interest in its potential as a scaffold for kinase inhibitors or GPCR modulators, topics frequently queried in AI-driven drug design platforms.

Beyond pharmaceuticals, [1-(3,3-dimethylcyclohexyl)-1H-1,2,3-triazol-4-yl]methanamine has applications in material science, particularly in the development of smart polymers and self-healing coatings. Its rigid cyclohexyl group may contribute to thermal stability, while the triazole ring could facilitate cross-linking reactions. Such properties align with current trends in sustainable materials, a hot topic in both academic literature and patent filings.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring compliance with rigorous quality standards. The CAS No. 2137738-99-7 serves as a universal identifier across these analytical workflows, enabling precise tracking in supply chain management systems. As regulatory frameworks evolve, proper documentation of this CAS number becomes essential for REACH compliance and other chemical inventories.

In summary, [1-(3,3-dimethylcyclohexyl)-1H-1,2,3-triazol-4-yl]methanamine represents a multifaceted compound with broad interdisciplinary appeal. Its structural features address key challenges in medicinal chemistry optimization, while its synthetic accessibility meets the demands of industrial-scale production. As research continues to explore its full potential, this compound is poised to remain a focal point in both scientific literature and commercial applications.

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